Cas no 624734-27-6 (3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine)
3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine
- 3-methyl-5,6,7,8-tetrahydro-[1,6]naphthyridine
- 3-METHYL-5,6,7,8-TETRAHYDRO-1,6-NAPHTHYRIDINE
- 3-Trifluoromethyl-5,6,7,8-tetrahydro-[1,6]naphthyridine
- intermediate 2
-
- MDL: MFCD10696336
Computed Properties
- Exact Mass: 148.10000
Experimental Properties
- Density: 1.271
- Boiling Point: 240 ºC
- Flash Point: 99 ºC
- PSA: 24.92000
- LogP: 1.36450
3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM141602-1g |
3-Trifluoromethyl-5,6,7,8-tetrahydro-[1,6]naphthyridine |
624734-27-6 | 95% | 1g |
$*** | 2023-05-30 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 50R0277-1g |
3-Trifluoromethyl-5,6,7,8-tetrahydro-[1,6]naphthyridine |
624734-27-6 | 96% | 1g |
4223.25CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 50R0277-5g |
3-Trifluoromethyl-5,6,7,8-tetrahydro-[1,6]naphthyridine |
624734-27-6 | 96% | 5g |
13568.68CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 50R0277-500mg |
3-Trifluoromethyl-5,6,7,8-tetrahydro-[1,6]naphthyridine |
624734-27-6 | 96% | 500mg |
2332.12CNY | 2021-05-08 | |
| TRC | T624730-50mg |
5,6,7,8-Tetrahydro-3-(trifluoromethyl)-1,6-naphthyridine |
624734-27-6 | 50mg |
$190.00 | 2023-05-17 | ||
| TRC | T624730-250mg |
5,6,7,8-Tetrahydro-3-(trifluoromethyl)-1,6-naphthyridine |
624734-27-6 | 250mg |
$844.00 | 2023-05-17 | ||
| TRC | T624730-500mg |
5,6,7,8-Tetrahydro-3-(trifluoromethyl)-1,6-naphthyridine |
624734-27-6 | 500mg |
$1499.00 | 2023-05-17 | ||
| Chemenu | CM141602-1g |
3-Trifluoromethyl-5,6,7,8-tetrahydro-[1,6]naphthyridine |
624734-27-6 | 95% | 1g |
$533 | 2021-08-05 | |
| Chemenu | CM141602-5g |
3-Trifluoromethyl-5,6,7,8-tetrahydro-[1,6]naphthyridine |
624734-27-6 | 95% | 5g |
$1627 | 2021-08-05 | |
| eNovation Chemicals LLC | D257198-1g |
3-(trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine |
624734-27-6 | 95% | 1g |
$498 | 2024-06-09 |
3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine
Introduction to 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine (CAS No: 624734-27-6)
3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No) 624734-27-6, belongs to the naphthyridine class of molecules, which are known for their broad spectrum of biological activities. The presence of a trifluoromethyl group in its structure imparts distinct electronic and steric characteristics, making it a valuable scaffold for the development of novel therapeutic agents.
The trifluoromethyl group is a key substituent in organic chemistry, renowned for its ability to enhance metabolic stability, lipophilicity, and binding affinity. In the context of 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine, this moiety likely contributes to the compound's pharmacokinetic profile and interaction with biological targets. The tetrahydro portion of the molecule suggests a saturated ring system, which can influence its solubility and bioavailability. Together with the naphthyridine core, these structural features make this compound a promising candidate for further investigation in drug discovery.
Recent advancements in medicinal chemistry have highlighted the importance of naphthyridine derivatives in addressing various therapeutic challenges. These compounds have shown potential in multiple pharmacological frameworks, including antimicrobial, anticancer, and anti-inflammatory applications. The structural versatility of naphthyridines allows for modifications that can fine-tune their biological activity. For instance, studies have demonstrated that substituents at specific positions within the naphthyridine ring can modulate receptor binding and metabolic pathways.
In particular, the incorporation of a trifluoromethyl group into heterocyclic scaffolds has been extensively explored due to its multifaceted effects on molecular properties. This substituent can increase the compound's binding affinity by inducing favorable interactions with hydrogen bond donors and acceptors. Additionally, it can enhance resistance to enzymatic degradation by disrupting hydrogen bonding networks. Such attributes are particularly valuable in the development of long-acting drugs that require prolonged half-lives.
The synthesis of 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include cyclization reactions to form the naphthyridine core followed by functionalization at the 3-position with a trifluoromethyl group. Advances in catalytic processes have enabled more efficient and selective constructions of complex molecular architectures. These improvements have not only streamlined the synthesis but also expanded the library of accessible derivatives for medicinal chemists.
From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the potential of 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine as a lead compound. These approaches allow researchers to predict binding interactions with target proteins with high precision. By leveraging machine learning algorithms and large-scale databases, scientists can identify optimal analogs for further optimization. Such computational strategies complement traditional experimental methods and accelerate the drug discovery pipeline.
The biological evaluation of 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine has revealed intriguing activities that warrant further exploration. Preclinical studies suggest that this compound exhibits potent effects on enzymes and receptors relevant to inflammatory diseases and cancer progression. For example, its interaction with certain kinases may disrupt signaling pathways involved in cell proliferation and survival. Additionally, its ability to modulate neurotransmitter receptors could open avenues for treating neurological disorders.
The pharmacokinetic profile of 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine is another critical aspect that has been scrutinized in recent research。 Due to its lipophilic nature, this compound may exhibit favorable absorption and distribution characteristics。 However, further studies are needed to assess its metabolic stability and excretion pathways。 These parameters are essential for determining appropriate dosing regimens and minimizing potential side effects。
In conclusion, 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine (CAS No: 624734-27-6) represents a compelling example of how structural modifications can yield novel bioactive molecules。 Its unique combination of a trifluoromethyl group within a naphthyridine framework positions it as a versatile scaffold for drug development。 Ongoing research continues to uncover new therapeutic applications, while advancements in synthetic chemistry promise more efficient access to related derivatives。 As our understanding of molecular interactions evolves, compounds like this one will undoubtedly play a pivotal role in addressing unmet medical needs。
624734-27-6 (3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)